
Technical Support Center: dFAD Echosounder
Data Processing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tuna AI

Cat. No.: B1682044 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

echosounder data from Drifting Fish Aggregating Devices (dFADs).

Troubleshooting Guides
This section addresses specific issues that may arise during the collection and analysis of

dFAD echosounder data.

Question: Why is there significant noise in my echograms, and how can I mitigate it?

Answer: Noise in dFAD echosounder data can originate from various sources, leading to

inaccuracies in biomass estimation. Identifying the source is the first step in addressing the

problem.

Environmental Noise: This can be caused by wave action, rain, or biological sources (e.g.,

shrimp).

Solution: Apply post-processing filters to remove background noise. Some software

packages have algorithms specifically designed for this.[1][2][3] For instance, a common

technique involves estimating the noise from data recorded when the transmitter is

disabled and then subtracting this from the measurements.[1]
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Vessel and dFAD-Induced Noise: The movement of the dFAD itself, as well as the presence

of the support vessel, can introduce noise.

Solution: If possible, use data acquisition protocols that minimize noise, such as collecting

data during calmer sea states. In post-processing, transient noise filters can be effective.

[3]

Electrical Interference: Other electronic instruments on the dFAD or the deployment vessel

can interfere with the echosounder.[4][5]

Solution: Ensure proper shielding of cables and power supplies. During troubleshooting,

systematically turn other onboard electronics on and off to identify the source of

interference.[6]

Question: My data shows weak or attenuated signals at certain depths. What could be the

cause?

Answer: Signal attenuation, or the weakening of the acoustic signal, can lead to an

underestimation of biomass.

Air Bubbles (Aeration): Bubbles in the water column, often caused by breaking waves or

vessel movement, can scatter and absorb the acoustic signal.[7] This is a significant

challenge in high-energy environments where dFADs are often deployed.

Solution: Data processing software like Echoview has filters to identify and mitigate the

effects of aeration.[3] It may also be necessary to exclude data collected in very rough sea

conditions.

Incorrect Time-Varied Gain (TVG) settings: TVG is applied to compensate for the spreading

and absorption of the sound wave as it travels through the water. Incorrect settings can lead

to inaccurate signal strength measurements.

Solution: Ensure that the TVG settings in your processing software are appropriate for the

salinity and temperature of the water. Regular calibration of the echosounder system is

crucial.[8]

Question: How do I resolve inaccuracies in fish target strength (TS) and biomass estimates?
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Answer: Accurate TS is fundamental for converting acoustic backscatter into biomass.[9]

Calibration Issues: Echosounder performance can drift over time, affecting the accuracy of

measurements.[10][11]

Solution: Regular calibration using a standard target, such as a tungsten carbide sphere,

is essential.[11][12][13] This should ideally be done in-situ to account for environmental

conditions.[13]

Species Identification: Different fish species have different acoustic properties.

Misidentification can lead to significant errors in biomass estimates.[9]

Solution: Use multi-frequency echosounders if available, as the differences in backscatter

at different frequencies can help distinguish between species.[14] Machine learning

algorithms, such as random forest classifiers, have been successfully used to identify tuna

aggregations in dFAD buoy data.[15]

Fish Behavior: The orientation and schooling behavior of fish can affect their target strength.

[14]

Solution: Whenever possible, supplement acoustic data with other data sources, such as

underwater cameras, to understand the behavior of the fish around the dFAD.

Frequently Asked Questions (FAQs)
Q1: What is the first step I should take when I encounter unexpected results in my dFAD

echosounder data?

A1: The first step is to visually inspect the raw echograms. This can often help you quickly

identify common issues such as high levels of noise, signal attenuation, or interference from

other sound sources.

Q2: How often should I calibrate my dFAD echosounder?

A2: It is recommended to perform a calibration at the beginning of each major survey or

deployment.[11] Additionally, regular checks of the system's stability are advisable.[11]

Q3: Can I process dFAD echosounder data with standard fisheries acoustics software?
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A3: Yes, software such as Echoview, as well as custom scripts in Python or R, can be used to

process this data.[16][17] These platforms offer a range of tools for noise removal, bottom

detection, and biomass estimation.[17]

Q4: What are the main sources of error in dFAD-based acoustic biomass estimates?

A4: The primary sources of error include improper calibration, noise contamination, incorrect

species identification, and unaccounted for fish behavior.[9] Data processing challenges, such

as handling large data volumes and choosing appropriate analysis parameters, can also

contribute to errors.[18]

Q5: How can machine learning be applied to dFAD echosounder data?

A5: Machine learning models, particularly supervised classification algorithms like random

forests, can be trained to automatically identify and classify tuna aggregations from the

acoustic backscatter data provided by the echosounder buoys.[15] This can significantly

improve the efficiency and objectivity of the data analysis process.

Data Presentation
Table 1: Summary of Common Data Quality Issues and Potential Impact
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Issue Potential Cause Impact on Data Mitigation Strategy

High Background

Noise

Poor weather, vessel

noise, other biological

sources

Masking of fish

echoes,

overestimation of

biomass

Apply background

noise removal filters in

post-processing.[2][3]

Signal Attenuation
Air bubbles from

surface turbulence

Underestimation of

biomass, particularly

in upper water layers

Use aeration filters;

avoid surveying in

very rough seas.[7]

Inaccurate Target

Strength

Lack of calibration,

incorrect species

identification

Inaccurate conversion

of backscatter to

biomass

Regular calibration

with a standard target;

use multi-frequency

data for species

classification.[11][14]

False Bottom

Readings

Strong schools of fish,

multiple reflections

Incorrect depth

measurements,

potential

misinterpretation of

data

Manual inspection and

editing of bottom

detection lines.[19]

Data Gaps

Equipment

malfunction, power

loss

Incomplete dataset,

biased spatial or

temporal coverage

Regular maintenance

of dFAD buoy and

echosounder.

Experimental Protocols
Protocol: Standard Workflow for Processing dFAD Echosounder Data

Data Acquisition: Raw acoustic data is collected from the echosounder buoy on the dFAD.

Key parameters such as frequency, power, and pulse duration should be recorded.

Data Conversion: Convert the raw data from the manufacturer's proprietary format to a

standard format (e.g., HAC) that can be read by analysis software.

Initial Quality Control: Visually inspect the echograms for obvious issues like excessive

noise, interference, or data gaps.
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Noise Reduction: Apply appropriate filters to remove background and transient noise.

Bottom Detection: Run a bottom detection algorithm and manually edit the results to ensure

accuracy. This is crucial for defining the water column to be analyzed.

Data Thresholding and Filtering: Apply a minimum signal-to-noise ratio (SNR) threshold to

exclude weak signals that are likely noise.[3]

Echo Integration (Echointegration): Integrate the acoustic backscatter over defined depth

and time intervals to calculate the Nautical Area Scattering Coefficient (NASC), a measure of

acoustic density.

Biomass Estimation: Convert NASC values to biomass using the target strength (TS)

appropriate for the species of interest (e.g., tuna). This step may involve species

classification using multi-frequency data or machine learning models.[15]

Data Archiving: Store the processed data and the raw data, along with all processing

parameters, for future reference and validation.

Visualizations
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Caption: dFAD Echosounder Data Processing Workflow.
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Caption: Troubleshooting Decision Tree for Biomass Estimation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. Noise, background object and signal removal in Echoview [support.echoview.com]

3. researchgate.net [researchgate.net]

4. seamanelectronics.com [seamanelectronics.com]

5. saiyangmarine.com [saiyangmarine.com]

6. Troubleshooting your marine electronics | Simrad USA [simrad-yachting.com]

7. Frontiers | The Ups and Downs of Using Active Acoustic Technologies to Study Fish at
Tidal Energy Sites [frontiersin.org]

8. 7. CALIBRATION [fao.org]

9. researchgate.net [researchgate.net]

10. apps.dtic.mil [apps.dtic.mil]

11. sea-acustica.es [sea-acustica.es]

12. m.youtube.com [m.youtube.com]

13. academic.oup.com [academic.oup.com]

14. dosits.org [dosits.org]

15. researchgate.net [researchgate.net]

16. Python Data Processing Basics for Acoustic Analysis | D-Lab [dlab.berkeley.edu]

17. aegeanel.com [aegeanel.com]

18. researchgate.net [researchgate.net]

19. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Technical Support Center: dFAD Echosounder Data
Processing]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1682044?utm_src=pdf-custom-synthesis
https://academic.oup.com/icesjms/article/64/6/1282/616894
https://support.echoview.com/WebHelp/Reference/Algorithms/Background_Noise/Background_noise_in_Echoview.htm
https://www.researchgate.net/publication/282487717_Reducing_bias_due_to_noise_and_attenuation_in_open-ocean_echo_integration_data
https://www.seamanelectronics.com/2024/07/05/the-noise-in-the-echosounder-%C2%B7-1st-part/
https://www.saiyangmarine.com/info/troubleshooting-common-problems-with-echo-soun-88578959.html
https://www.simrad-yachting.com/learning-and-news-hub/technology/troubleshooting-your-marine-electronics/
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2022.851400/full
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2022.851400/full
https://www.fao.org/4/x5818e/x5818e08.htm
https://www.researchgate.net/publication/221916152_Accuracy_of_Acoustic_Methods_in_Fish_Stock_Assessment_Surveys
https://apps.dtic.mil/sti/pdfs/ADA497845.pdf
https://www.sea-acustica.es/INTERNOISE_2019/Fchrs/Proceedings/1609.pdf
https://m.youtube.com/watch?v=JZFHhVwD8Qg
https://academic.oup.com/icesjms/article/77/7-8/2954/5992031
https://dosits.org/people-and-sound/investigate-marine-animals/active-acoustics-fisheries/
https://www.researchgate.net/publication/341624250_Machine_learning_for_characterizing_tropical_tuna_aggregations_under_Drifting_Fish_Aggregating_Devices_DFADs_from_commercial_echosounder_buoys_data
https://dlab.berkeley.edu/news/python-data-processing-basics-acoustic-analysis
https://aegeanel.com/wp-content/uploads/2020/10/About-Echoview.pdf
https://www.researchgate.net/publication/252722559_COMPUTATIONAL_CHALLENGES_IN_PROCESSING_AND_ANALYSIS_OF_FULL-WATERCOLUMN_MULTIBEAM_SONAR_DATA
https://www.mdpi.com/2076-3417/14/6/2444
https://www.benchchem.com/product/b1682044#challenges-in-processing-dfad-echosounder-data
https://www.benchchem.com/product/b1682044#challenges-in-processing-dfad-echosounder-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1682044#challenges-in-processing-dfad-
echosounder-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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